Cas no 2680840-58-6 (4-(Bromomethyl)-3-methylpiperidine)

• Product Name: 4-(Bromomethyl)-3-methylpiperidine
• CAS No: 2680840-58-6
• MF: C₇H₁₄BrN
• MW: 192.096761226654
• MDL: MFCD32848480
• CID: 5653127
• PubChem ID: 165915484
• Update Time: 2025-08-05

4-(Bromomethyl)-3-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3-methylpiperidine
• EN300-28271809
• 2680840-58-6
• 4-(Bromomethyl)-3-methylpiperidine

• MDL： MFCD32848480
• Inchi： 1S/C7H14BrN/c1-6-5-9-3-2-7(6)4-8/h6-7,9H,2-5H2,1H3
• InChI Key： XMFWLPUIKJEBHH-UHFFFAOYSA-N
• SMILES： BrCC1CCNCC1C

Computed Properties

• Exact Mass: 191.03096g/mol
• Monoisotopic Mass: 191.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Additional information on 4-(Bromomethyl)-3-methylpiperidine

Introduction to 4-(Bromomethyl)-3-methylpiperidine (CAS No. 2680840-58-6)

4-(Bromomethyl)-3-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2680840-58-6, is a significant compound in the realm of pharmaceutical and chemical synthesis. This piperidine derivative features a bromomethyl substituent at the 4-position and a methyl group at the 3-position, making it a versatile intermediate in organic synthesis. The unique structural attributes of this compound have positioned it as a valuable building block in the development of various bioactive molecules.

The bromomethyl functionality imparts reactivity that allows for further functionalization, enabling chemists to construct more complex structures with precision. This property is particularly advantageous in medicinal chemistry, where rapid and efficient synthesis of novel compounds is often required. The 3-methyl group, while less reactive, contributes to the steric and electronic environment of the molecule, influencing its interactions with biological targets.

In recent years, 4-(Bromomethyl)-3-methylpiperidine has garnered attention for its role in the synthesis of pharmacologically active agents. Its utility extends to the preparation of ligands for enzyme inhibition, receptor binding studies, and the development of therapeutic candidates. The compound's ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing heterocyclic frameworks, which are prevalent in many drugs.

One of the most compelling applications of 4-(Bromomethyl)-3-methylpiperidine is in the field of drug discovery. Researchers have leveraged its reactivity to develop novel analogs of existing drugs, aiming to improve efficacy and reduce side effects. For instance, modifications at the bromomethyl position have been explored to enhance binding affinity to specific biological targets. This approach has led to promising candidates for treating conditions such as neurological disorders and infectious diseases.

The 3-methyl group also plays a crucial role in modulating the pharmacokinetic properties of derived compounds. By influencing solubility and metabolic stability, this substituent can significantly impact how a drug behaves within an organism. Such considerations are critical in optimizing lead compounds for clinical development.

Advances in synthetic methodologies have further enhanced the utility of 4-(Bromomethyl)-3-methylpiperidine. Modern techniques, such as transition-metal-catalyzed cross-coupling reactions, allow for streamlined access to complex derivatives. These methods not only improve yield but also enable the construction of intricate molecular architectures with fewer synthetic steps.

In academic research, 4-(Bromomethyl)-3-methylpiperidine has been employed in studies aimed at understanding fundamental aspects of drug action. By synthesizing and characterizing derivatives, scientists can gain insights into structure-activity relationships (SAR), which are essential for rational drug design. Such studies contribute to a deeper understanding of how molecular structure influences biological activity.

The compound's versatility extends beyond pharmaceutical applications. It has found utility in materials science, where it serves as a precursor for polymers and functional materials with specific properties. The ability to incorporate bromomethyl and methyl groups into larger frameworks allows for tailored material characteristics, making this compound a valuable asset in interdisciplinary research.

The future prospects for 4-(Bromomethyl)-3-methylpiperidine are promising, driven by ongoing innovations in synthetic chemistry and drug discovery. As new methodologies emerge, the potential applications of this compound are expected to expand further. Collaborative efforts between academia and industry will continue to drive its adoption in developing next-generation therapeutics.

In conclusion,4-(Bromomethyl)-3-methylpiperidine (CAS No. 2680840-58-6) stands as a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to create novel bioactive molecules. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of drug design and development.